N-[4-(ethylthio)phenyl]nicotinamide

• Molecular Formula: C14H14N2OS
• Molecular Weight: 258.34 g/mol
• IUPAC Name: N-(4-ethylsulfanylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H14N2OS/c1-2-18-13-7-5-12(6-8-13)16-14(17)11-4-3-9-15-10-11/h3-10H,2H2,1H3,(H,16,17)
• InChI Key: UJUANXUJFDDEQR-UHFFFAOYSA-N
• SMILES: CCSC1=CC=C(C=C1)NC(=O)C2=CN=CC=C2

Description

N-[4-(ethylthio)phenyl]nicotinamide, also known as ETP-46464, is a synthetic compound that has gained significant attention in the field of cancer research. It belongs to the class of nicotinamide phosphoribosyltransferase (NAMPT) inhibitors, which are molecules that target the NAD+ biosynthesis pathway. NAMPT is an enzyme that plays a crucial role in cellular metabolism and is overexpressed in many types of cancer. Inhibition of NAMPT has been shown to have anticancer effects, making ETP-46464 a promising candidate for cancer therapy.

Mechanism of Action

N-[4-(ethylthio)phenyl]nicotinamide inhibits NAMPT activity by binding to the enzyme's active site. NAMPT catalyzes the conversion of nicotinamide to nicotinamide mononucleotide (NMN), which is a precursor to NAD+. By inhibiting NAMPT, this compound disrupts the NAD+ biosynthesis pathway, leading to a decrease in cellular energy metabolism and subsequent cell death.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, it induces apoptosis, inhibits proliferation, and sensitizes cells to chemotherapy and radiation therapy. In addition, it has been shown to have anti-inflammatory effects and can improve glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(ethylthio)phenyl]nicotinamide is its specificity for NAMPT, which makes it a useful tool for studying the NAD+ biosynthesis pathway. Its ability to induce cell death in cancer cells also makes it a promising candidate for cancer therapy. However, this compound has some limitations, including its potential toxicity and off-target effects. Careful dose optimization and toxicity studies are needed to ensure its safety for clinical use.

Future Directions

There are several future directions for research on N-[4-(ethylthio)phenyl]nicotinamide. One area of interest is the development of combination therapies that include this compound and other anticancer agents. Another area of interest is the identification of biomarkers that can predict response to this compound therapy. In addition, further optimization of the synthesis method and dose optimization studies are needed to improve its efficacy and safety for clinical use.

Synthesis Methods

The synthesis of N-[4-(ethylthio)phenyl]nicotinamide involves several steps, starting with the reaction between 4-bromoethylbenzene and sodium ethylthiolate to form 4-(ethylthio)ethylbenzene. This intermediate is then reacted with 4-chloronicotinamide in the presence of potassium carbonate and DMF to yield this compound. The synthesis of this compound has been optimized to improve yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

N-[4-(ethylthio)phenyl]nicotinamide has been extensively studied for its potential use in cancer therapy. Several preclinical studies have shown that this compound inhibits NAMPT activity, leading to a decrease in NAD+ levels and subsequent cell death in cancer cells. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in cancer patients.